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Compound of Interest

Compound Name: N,N-Diethylbenzamide

Cat. No.: B1679248

This guide provides a focused examination of the fundamental molecular properties of N,N-
Diethylbenzamide, a chemical compound utilized as an insect repellent. The following
sections detail its molecular formula and weight, supported by a structured data summary and
a visual representation of its chemical structure for researchers, scientists, and professionals in
drug development.

Core Molecular Data

The fundamental identifying characteristics of a chemical compound are its molecular formula
and molecular weight. For N,N-Diethylbenzamide, these values are well-established in
chemical literature and databases. The molecular formula is C11H1sNO.[1][2][3][4][5][6][7] The
molecular weight is consistently reported as approximately 177.24 g/mol .[1][3][4][6]

The table below summarizes these key quantitative properties.

Property Value Source
Molecular Formula C11H1sNO [LI213][41[5106][7]
Molecular Weight 177.24 g/mol [11[31[41[6]

CAS Number 1696-17-9 [1][6][7]

Experimental Determination
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The molecular weight and formula of a compound like N,N-Diethylbenzamide are typically
determined through standard analytical chemistry techniques.

e Mass Spectrometry: This is the primary method for determining the mass-to-charge ratio of a
molecule, which directly provides its molecular weight. High-resolution mass spectrometry
can further yield the exact mass, confirming the elemental composition and thus the
molecular formula.

o Elemental Analysis: This technique determines the percentage composition of each element
(carbon, hydrogen, nitrogen, oxygen) in a sample. The results are used to derive the
empirical formula, which can then be converted to the molecular formula using the molecular
weight obtained from mass spectrometry.

Given that N,N-Diethylbenzamide is a well-known compound, these properties are considered
standard reference data.

Structural Representation

To visualize the atomic arrangement and bonding within the N,N-Diethylbenzamide molecule,
a 2D structural diagram is provided. This representation is crucial for understanding its
chemical properties and interactions.

2D Structure of N,N-Diethylbenzamide

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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